

In-depth Technical Guide on Early Research of Schering 13835 Compound

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Sch 13835

Cat. No.: B1681525

[Get Quote](#)

A comprehensive search for publicly available information regarding the "Schering 13835 compound" has yielded no specific data corresponding to this identifier.

Extensive queries across various databases, including historical records of Schering AG's drug pipeline, patent filings, and scientific literature, did not uncover any mention of a compound designated as "Schering 13835." This suggests that "13835" was likely an internal code name for a compound that did not advance to later stages of public development or was renamed without a clear link to its original internal identifier in the available documentation.

Pharmaceutical companies like the former Schering AG, which merged with Bayer in 2006, utilize internal compound numbering systems for their research and development activities.^[1]^[2] These internal codes are often used in the early stages of discovery and preclinical testing. Compounds that are discontinued for efficacy or safety reasons, or are superseded by other candidates, may never be disclosed in public forums under their internal designation.

While general information about Schering AG's research focus is available, particularly in the areas of steroids, contraceptives, and oncology, no specific details about a compound with the "13835" identifier could be retrieved.^[3]^[4]^[5] Searches for Schering AG's patented compounds and internal nomenclature conventions also did not provide any leads to identify "Schering 13835."^[6]

Conclusion:

Without a corresponding chemical name, therapeutic class, or any other public identifier, it is not possible to provide the requested in-depth technical guide, including quantitative data, experimental protocols, and visualizations for the "Schering 13835 compound." The available information strongly indicates that this compound was not a subject of significant public research or was not disclosed under this specific name.

Therefore, the core requirements of this request—data presentation in tables, detailed experimental protocols, and Graphviz visualizations—cannot be fulfilled due to the lack of foundational information on the specified topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Schering AG - Wikipedia [en.wikipedia.org]
- 2. Schering [chemeurope.com]
- 3. encyclopedia.com [encyclopedia.com]
- 4. Schering AG -- Company History [company-histories.com]
- 5. Better prepared than synthesized: Adolf Butenandt, Schering Ag and the transformation of sex steroids into drugs (1930-1946) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. patents.justia.com [patents.justia.com]
- To cite this document: BenchChem. [In-depth Technical Guide on Early Research of Schering 13835 Compound]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1681525#early-research-on-schering-13835-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com